![molecular formula C26H21ClN4O3S3 B2645406 2-((6-benzyl-8-chloro-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide CAS No. 1115413-93-8](/img/structure/B2645406.png)
2-((6-benzyl-8-chloro-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the compound. The synthesis process can often be found in the scientific literature, particularly in articles that first report the synthesis of the compound .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and their 3D arrangement .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This information can often be found in the scientific literature, particularly in articles that study the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can often be found in chemical databases .Scientific Research Applications
Synthesis and Characterization of Novel Compounds
- The synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides demonstrates the utility of similar compounds as building blocks for creating complex heterocyclic structures, which are pivotal in drug development (Janardhan et al., 2014). The formation of these compounds through ring annulation techniques underscores the importance of such molecules in constructing biologically relevant frameworks.
Heterocyclic Synthesis
- The utility of thioureido-acetamides in synthesizing various heterocyclic compounds through one-pot cascade reactions highlights the versatility of compounds structurally related to the molecule . This process facilitates the development of compounds with significant atom economy and potential for varied biological activities (Schmeyers & Kaupp, 2002).
Antioxidant and Anti-inflammatory Properties
- Research into pyrimidine derivatives related to the molecule has unveiled potential antioxidant properties, as demonstrated through various in vitro tests comparing with standard antioxidants. Such compounds have shown effectiveness in scavenging radicals, indicating their potential as therapeutic agents (Akbas et al., 2018).
- Additionally, some thiazolo[3,2-a]pyrimidine derivatives have been synthesized and tested for their anti-inflammatory activities, showing moderate effectiveness at certain doses compared to indomethacin, a standard anti-inflammatory drug (Tozkoparan et al., 1999).
Antitumor Effects
- The design and synthesis of compounds featuring thiazolo[3,2‐a]pyrimidine derivatives bearing a benzimidazole moiety for antitumor effects against various cancer cell lines reveal the potential of similar molecules in cancer therapy. These compounds showed marked antitumor activities, indicating their promise as dual KSP and Aurora A kinase inhibitors (El‐All et al., 2015).
Antimicrobial Activity
- Novel benzothiazole pyrimidine derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing the broad spectrum of antimicrobial potential of such compounds. This suggests the molecule could be a precursor or a structural inspiration for developing new antimicrobial agents (Maddila et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(6-benzyl-8-chloro-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(3-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21ClN4O3S3/c1-35-20-9-5-8-19(13-20)29-24(32)16-36-26-28-14-23-25(30-26)21-11-10-18(27)12-22(21)31(37(23,33)34)15-17-6-3-2-4-7-17/h2-14H,15-16H2,1H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYYIBSVXJRGJLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)CSC2=NC=C3C(=N2)C4=C(C=C(C=C4)Cl)N(S3(=O)=O)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21ClN4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
569.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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